
"1-Hydroxy-2-hexadecen-4-one" molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Hydroxy-2-hexadecen-4-one

Cat. No.: B15177116 Get Quote

Technical Dossier: 1-Hydroxy-2-hexadecen-4-
one
Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a summary of the core molecular properties of 1-Hydroxy-2-
hexadecen-4-one. The information is based on the chemical structure derived from its IUPAC

name, as detailed literature and experimental data for this specific compound are not readily

available in public databases.

Molecular Data
The fundamental molecular properties of 1-Hydroxy-2-hexadecen-4-one have been

calculated based on its constituent atoms and structure. These properties are essential for any

experimental design, including reaction stoichiometry, solution preparation, and analytical

characterization.

Property Value

Molecular Formula C₁₆H₃₀O₂

Molecular Weight 254.41 g/mol [1][2][3]

Exact Mass 254.22458 u[1][2]
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Experimental Protocols
A comprehensive search of scientific literature and chemical databases did not yield specific,

validated experimental protocols for the synthesis, purification, or analysis of 1-Hydroxy-2-
hexadecen-4-one. Researchers planning to work with this molecule may need to develop

methodologies based on standard organic chemistry techniques for the synthesis and handling

of unsaturated hydroxy ketones. General approaches could involve aldol condensation

reactions or the oxidation of corresponding diols, followed by standard purification methods like

column chromatography and characterization by NMR and mass spectrometry.

Biological and Signaling Pathways
Currently, there is no available information in the searched scientific literature regarding the

biological activity, metabolic fate, or associated signaling pathways for 1-Hydroxy-2-
hexadecen-4-one. While isomers with the same molecular formula, such as palmitoleic acid,

are known to have roles in lipid metabolism and cellular signaling, no such data has been

published for 1-Hydroxy-2-hexadecen-4-one.[1][4] Future research would be required to

elucidate any potential biological functions.

Logical Derivation of Molecular Formula
The following diagram illustrates the logical workflow used to determine the molecular formula

of 1-Hydroxy-2-hexadecen-4-one from its IUPAC name. This process is fundamental when

direct experimental data is unavailable.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b15177116?utm_src=pdf-body
https://www.benchchem.com/product/b15177116?utm_src=pdf-body
https://www.benchchem.com/product/b15177116?utm_src=pdf-body
https://www.benchchem.com/product/b15177116?utm_src=pdf-body
https://www.benchchem.com/product/b15177116?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Palmitoleic-Acid
https://wap.guidechem.com/encyclopedia/palmitoleic-acid-dic191148.html
https://www.benchchem.com/product/b15177116?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


IUPAC Name Deconstruction

Structural Components

Formula Calculation

Final Molecular Formula

1-Hydroxy-2-hexadecen-4-one

hexadec- = 16 Carbon Chain -2-en- = C=C at position 2 -4-one = C=O at position 4 1-Hydroxy- = -OH at position 1

Carbons (C) = 16 Oxygens (O) = 2 (from -OH and C=O)Hydrogens (H) = 30
(Calculated from structure)

C₁₆H₃₀O₂

Click to download full resolution via product page

Caption: Logical workflow for deriving the molecular formula from the IUPAC name.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["1-Hydroxy-2-hexadecen-4-one" molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15177116#1-hydroxy-2-hexadecen-4-one-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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